molecular formula C18H13N3O4S B3550614 N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide

N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide

Cat. No. B3550614
M. Wt: 367.4 g/mol
InChI Key: AUKDPQDBKQBTFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about its appearance (color, state of matter under normal conditions) and any distinctive odors .


Synthesis Analysis

The synthesis of a chemical compound refers to the process used to create it in the laboratory. This often involves reactions between other chemical compounds, and may require specific conditions such as certain temperatures or pressures .


Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms within it. This can be determined using techniques such as X-ray crystallography or NMR spectroscopy .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with other compounds under various conditions, or decomposition reactions that occur when the compound is heated .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting and boiling points, solubility in various solvents, and its reactivity with other chemical compounds .

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other compounds or systems. For example, if the compound is a drug, the mechanism of action might describe how it interacts with biological systems to produce its effects .

Safety and Hazards

The safety and hazards of a compound describe how it should be handled to prevent harm to people and the environment. This could include information on personal protective equipment to use when handling the compound, first aid measures to take in case of exposure, and how to dispose of the compound safely .

Future Directions

Future directions for research on a compound could include studying its potential uses, investigating its properties in more detail, or developing new synthesis methods .

properties

IUPAC Name

N-(2,4-dioxo-1H-quinazolin-3-yl)naphthalene-2-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13N3O4S/c22-17-15-7-3-4-8-16(15)19-18(23)21(17)20-26(24,25)14-10-9-12-5-1-2-6-13(12)11-14/h1-11,20H,(H,19,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUKDPQDBKQBTFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NN3C(=O)C4=CC=CC=C4NC3=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13N3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide
Reactant of Route 2
Reactant of Route 2
N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide
Reactant of Route 3
Reactant of Route 3
N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide
Reactant of Route 4
N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide
Reactant of Route 5
N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide
Reactant of Route 6
N-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-2-naphthalenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.